Cas no 1361843-99-3 (Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1361843-99-3
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932486
• Update Time: 2025-05-26

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)6-5(3-17)4-18-8(11(14,15)16)7(6)9(12)13/h4,9H,2-3,17H2,1H3
• InChI Key： DDPKNQXBIMNPNM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=C(CN)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1361843-99-3)

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1361843-99-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, has garnered attention due to its versatile reactivity and bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its ethyl carboxylate moiety further enhances its utility as a synthetic intermediate.

The structural features of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate make it a valuable building block for medicinal chemistry. The presence of fluorine atoms improves metabolic stability and bioavailability, addressing key challenges in modern drug design. Recent studies highlight its potential in targeting neurological disorders and inflammatory diseases, aligning with the growing demand for novel therapeutics in these areas. Additionally, its aminomethyl group offers a convenient handle for further functionalization, enabling the creation of diverse analogs.

In agrochemical research, this compound's pyridine core and fluorinated groups contribute to its efficacy as a pesticide intermediate. With increasing global focus on sustainable agriculture, compounds like Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate are being investigated for their ability to enhance crop protection while minimizing environmental impact. Its mode of action, potentially involving enzyme inhibition or signal disruption in pests, positions it as a candidate for next-generation agrochemicals.

Synthetic routes to CAS No. 1361843-99-3 often involve multi-step transformations, including halogenation, amination, and esterification. Optimizing these processes is a key focus for industrial chemists, as efficiency and yield directly impact scalability. Recent advancements in flow chemistry and catalysis have shown promise in improving the production of such fluorinated pyridines, addressing cost and sustainability concerns.

The compound's physicochemical properties, such as solubility and stability, are critical for its application. Studies indicate that the ethyl ester group enhances lipophilicity, facilitating membrane penetration in biological systems. Meanwhile, the trifluoromethyl group contributes to electron-withdrawing effects, influencing reactivity in synthetic pathways. These attributes make it a subject of interest in computational chemistry and molecular modeling studies.

From a commercial perspective, Ethyl 5-(aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate is gaining traction in specialty chemical markets. Suppliers and manufacturers are responding to demand from pharmaceutical and agrochemical sectors, with purity and regulatory compliance being top priorities. Analytical techniques like HPLC and NMR are essential for quality control, ensuring consistency across batches.

Looking ahead, the compound's potential in personalized medicine and green chemistry initiatives is being explored. As researchers uncover new applications, its role in addressing global health and environmental challenges will likely expand. Collaborative efforts between academia and industry are expected to drive innovation, solidifying its position as a key player in advanced chemical synthesis.